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Compound of Interest

Compound Name: Disperse green 9

Cat. No.: B12378630 Get Quote

These application notes provide a comprehensive protocol for the dyeing of polyester fibers

with Disperse Green 9, a monoazo disperse dye suitable for high-temperature dyeing

methods.[1][2] The protocol is intended for researchers, scientists, and professionals in drug

development who may utilize dyed fibers for various applications.

Overview
Disperse Green 9 is a green powder dye used for dyeing polyester fibers, particularly through

a high-temperature, high-pressure method.[1] This method is necessary to overcome the

hydrophobic nature and compact structure of polyester, allowing for the penetration of the non-

ionic dye molecules into the fiber.[3] The process typically occurs at temperatures around

130°C in a slightly acidic medium to ensure optimal dye uptake and prevent dye degradation.

[3][4][5][6] Following the dyeing process, a reduction clearing step is crucial to remove unfixed

dye from the fiber surface, thereby improving wash fastness and the overall color quality.[7][8]

[9]

Quantitative Data Summary
The following table summarizes the key quantitative parameters for the dyeing of polyester

fibers with Disperse Green 9.
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Parameter Value Notes

Dye Concentration
0.5 - 4.0% (on weight of fiber,

o.w.f)

Adjust based on the desired

shade depth.

Liquor Ratio 10:1 to 15:1

The ratio of the volume of dye

bath to the weight of the fiber.

[3]

pH of Dyebath 4.5 - 5.5

Maintained with an acetic

acid/sodium acetate buffer.[4]

[5][6]

Dispersing Agent 0.5 - 1.0 g/L
Prevents dye agglomeration.

[10]

Leveling Agent 0.5 - 1.0 g/L
Promotes even dye

distribution.

Dyeing Temperature 130°C
Optimal temperature for dye

diffusion into polyester.[3][4]

Dyeing Time 30 - 60 minutes
Dependent on the desired

shade depth.[3]

Reduction Clearing

Temperature
70 - 80°C ---

Reduction Clearing Time 15 - 30 minutes [7][9]

Sodium Hydrosulfite 1.0 - 2.0 g/L
Reducing agent for clearing.

[11]

Caustic Soda (NaOH) 1.0 - 2.0 g/L
To achieve alkaline conditions

for reduction clearing.

Experimental Protocols
This section details the step-by-step procedures for pre-treatment, dyeing, and post-treatment

of polyester fibers.
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Materials and Reagents
Polyester fiber substrate

Disperse Green 9 dye

Dispersing agent (e.g., a lignosulfonate-based or naphthalene-based condensate)

Leveling agent (e.g., an ethoxylated fatty alcohol)

Acetic acid

Sodium acetate

Sodium hydrosulfite

Sodium hydroxide (Caustic Soda)

Non-ionic detergent

Deionized water

Pre-treatment of Polyester Fibers
Scouring: The polyester fibers are first scoured to remove any impurities, oils, or sizes from

the manufacturing process. This is done by washing the fibers in a solution containing 1-2

g/L of a non-ionic detergent at 60-70°C for 20-30 minutes.

Rinsing: The scoured fibers are thoroughly rinsed with warm water and then with cold water

to remove any residual detergent.

Drying: The fibers are then dried before the dyeing process.

Dyeing Protocol
Dye Bath Preparation: Prepare the dye bath in a high-temperature, high-pressure dyeing

apparatus. Add the required amount of deionized water, followed by the dispersing agent

(0.5 - 1.0 g/L) and leveling agent (0.5 - 1.0 g/L).
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pH Adjustment: Adjust the pH of the dye bath to 4.5 - 5.5 using an acetic acid/sodium acetate

buffer.[4][5][6]

Dye Dispersion: In a separate container, make a paste of the required amount of Disperse
Green 9 (0.5 - 4.0% o.w.f.) with a small amount of water. Add this dispersion to the dye bath.

Fiber Immersion: Introduce the pre-treated polyester fibers into the dye bath.

Temperature Profile:

Start the dyeing process at 50-60°C and hold for 10 minutes.[12]

Raise the temperature to 130°C at a rate of 1-2°C per minute.[12]

Hold the temperature at 130°C for 30-60 minutes, depending on the desired shade.[3]

Cool the dye bath down to 70°C at a rate of 1-2°C per minute.

Rinsing: After dyeing, the fibers are rinsed with hot water and then cold water to remove any

loose dye particles.

Post-treatment: Reduction Clearing
Clearing Bath Preparation: Prepare a fresh bath with deionized water. Add 1.0 - 2.0 g/L of

sodium hydrosulfite and 1.0 - 2.0 g/L of caustic soda.

Treatment: Immerse the dyed and rinsed fibers into the reduction clearing bath.

Temperature and Time: Heat the bath to 70-80°C and hold for 15-30 minutes.[7][9]

Final Rinsing: Rinse the fibers thoroughly with hot water, followed by a cold water rinse to

remove all residual chemicals.

Neutralization (Optional): A neutralization step with a weak acid (e.g., 0.5 g/L acetic acid) can

be performed to bring the fiber pH back to neutral.

Drying: Finally, the dyed and cleared polyester fibers are dried.
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Visualizations
The following diagram illustrates the experimental workflow for the dyeing of polyester fibers

with Disperse Green 9.
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Polyester dyeing workflow with Disperse Green 9.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12378630?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12378630?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

